7-chloro-3-propyl-1H-indole

• Molecular Formula: C11H12ClN
• Molecular Weight: 193.67 g/mol
• IUPAC Name: 7-chloro-3-propyl-1H-indole
• InChI: InChI=1S/C11H12ClN/c1-2-4-8-7-13-11-9(8)5-3-6-10(11)12/h3,5-7,13H,2,4H2,1H3
• InChI Key: LGCKDZHFWUTNOI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CNC2=C1C=CC=C2Cl

Description

7-Chloro-3-propyl-1H-indole is an indole derivative characterized by a chlorine atom at the 7-position and a propyl group at the 3-position of the indole scaffold. The indole core, a bicyclic structure with a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring, serves as a versatile pharmacophore in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-chloro-3-propyl-1H-indole can be achieved through various methods. One common approach is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone or aldehyde under acidic conditions . For this specific compound, the starting materials would include a chlorinated phenylhydrazine and a propyl-substituted ketone.

Industrial Production Methods

Industrial production of indole derivatives often involves catalytic processes to ensure high yield and purity. The use of metal catalysts, such as palladium or copper, can facilitate the formation of the indole ring system. Additionally, green chemistry approaches, such as using environmentally benign solvents and reagents, are increasingly being adopted in industrial settings .

Chemical Reactions Analysis

Types of Reactions

7-chloro-3-propyl-1H-indole can undergo various chemical reactions, including:

Oxidation: The indole ring can be oxidized to form oxindole derivatives.

Reduction: Reduction reactions can convert the indole ring to indoline derivatives.

Substitution: Electrophilic substitution reactions can occur at the nitrogen atom or the carbon atoms of the indole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic reagents like halogens, sulfonyl chlorides, and acyl chlorides can be used under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of 7-chloro-3-propyl-1H-indole can yield 7-chloro-3-propyl-oxindole, while reduction can produce 7-chloro-3-propyl-indoline .

Scientific Research Applications

7-chloro-3-propyl-1H-indole has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex indole derivatives.

Biology: Indole derivatives are known for their biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: This compound can be explored for its potential therapeutic effects, such as anti-inflammatory and analgesic activities.

Industry: Indole derivatives are used in the production of dyes, fragrances, and pharmaceuticals.

Mechanism of Action

The mechanism of action of 7-chloro-3-propyl-1H-indole involves its interaction with various molecular targets and pathways. Indole derivatives are known to bind with high affinity to multiple receptors, influencing cellular processes. For example, they can modulate enzyme activity, inhibit viral replication, or induce apoptosis in cancer cells . The specific pathways involved depend on the biological context and the particular derivative being studied.

Comparison with Similar Compounds

(a) 7-Chloro-3-(difluoromethyl)-1H-indole ()

• Structural Differences : Replaces the propyl group with a difluoromethyl group (-CF₂H).
• Impact : The -CF₂H group introduces strong electron-withdrawing effects, altering reactivity and metabolic stability compared to the electron-donating propyl group.
• Applications : Widely used in pharmaceuticals and agrochemicals due to enhanced resistance to oxidative degradation .
• Spectral Data: Not provided in evidence, but expected ¹³C-NMR shifts for -CF₂H would differ significantly from propyl (δ ~47–50 ppm for CH₂ groups in propyl vs. δ ~110–120 ppm for CF₂) .

(b) 7-Iodo-2-isopropyl-1H-indole-3-carbonitrile ()

• Structural Differences : Iodo substituent at the 7-position and a carbonitrile group at the 3-position.
• The carbonitrile group adds polarity, influencing solubility.
• Spectral Data : ¹H-NMR shows deshielded aromatic protons (δ 6.98–7.63 ppm) due to electron-withdrawing CN and I groups. IR confirms C≡N stretch at 2219 cm⁻¹ .

Alkyl-Substituted Indoles

(a) 7-Chloro-3-methyl-1H-indole-2-carboxylic acid ()

• Structural Differences : Methyl group at the 3-position and a carboxylic acid at the 2-position.
• Impact : The shorter methyl chain reduces lipophilicity (logP ~2.5 estimated) compared to the propyl analogue (logP ~3.5). The carboxylic acid enables hydrogen bonding, useful in drug design for target binding.
• Safety: Classified as hazardous for R&D use only, suggesting higher reactivity or toxicity than non-carboxylic derivatives .

(b) 3-(1-((1H-Indol-3-yl)methyl)-1H-imidazol-5-yl)-7-chloro-1H-indole (77) ()

• Structural Differences : Imidazole-indole hybrid with a benzyl-like substitution.
• Spectral Data : HRESIMS confirms molecular mass (345.0910), distinct from 7-chloro-3-propyl-1H-indole (theoretical MW 209.68) .

Functionalized Indoles

(a) 5-Ethoxycarbonyl-7-acetoxy-1H,9cH-3,4-dihydronaphto[c,d,e]indole ()

• Structural Differences : Ethoxycarbonyl and acetoxy groups replace chlorine and propyl, with a fused tetracyclic system.
• Impact : The ester groups increase hydrophilicity, while the fused ring system rigidifies the structure, reducing conformational flexibility compared to 7-chloro-3-propyl-1H-indole.
• Synthesis : Uses acetyl chloride and potassium carbonate for acetylation, a milder approach than alkylation methods in .

(b) 5-Fluoro-3-(2-(4-(3-methoxyphenyl)-1H-1,2,3-triazol-1-yl)ethyl)-1H-indole ()

• Structural Differences : Fluorine at the 5-position and a triazole-ethyl side chain.
• Impact : Fluorine’s electronegativity enhances metabolic stability, while the triazole enables click chemistry for bioconjugation.
• Synthesis : CuI-catalyzed azide-alkyne cycloaddition, a modern method contrasting with traditional alkylation in .

Data Tables

Table 1. Structural and Spectral Comparison

Compound	Substituents	Molecular Weight	Key Spectral Features (¹³C-NMR)	Applications
7-Chloro-3-propyl-1H-indole	7-Cl, 3-propyl	209.68	δ ~116–136 ppm (aromatic C), δ ~20–30 ppm (propyl CH₂)	Drug discovery, agrochemicals (inferred)
7-Chloro-3-(difluoromethyl)-1H-indole	7-Cl, 3-CF₂H	201.60	δ ~110–120 ppm (CF₂H)	Pharmaceuticals, agrochemicals
7-Iodo-2-isopropyl-1H-indole-3-carbonitrile	7-I, 3-CN	310.14	δ 117.8 ppm (C≡N), δ 77.3 ppm (C-I)	DYRK1A inhibition